Cas no 15872-42-1 (4-(Heptyloxy)benzoic Acid)

• Product Name: 4-(Heptyloxy)benzoic Acid
• CAS No: 15872-42-1
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• MDL: MFCD00013992
• CID: 87620
• PubChem ID: 87570676
• Update Time: 2025-10-29

4-(Heptyloxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Heptyloxy)benzoic acid
• 4-n-heptyloxy benzoic acid
• p-(Heptyloxy)benzoic Acid
• 4-heptoxybenzoic acid
• 4-(heptyloxy)-Benzoic acid
• 4-n-heptyloxybenzoic acid
• 4-Heptyloxybenzoic acid
• p-Heptoxybenzoic acid
• Benzoic acid, 4-(heptyloxy)-
• p-Heptyloxybenzoic acid
• Benzoic acid, p-(heptyloxy)-
• p-n-Heptyloxybenzoic acid
• BJ0YZC8ZY8
• ZRVIYEJYXIDATJ-UHFFFAOYSA-N
• 4-(heptyloxy)benzoate
• 4-(Heptyloxy)benzoic acid acid
• 4-Heptyloxybenzoicacid
• PubChem2670
• Maybridge1_004062
• 4-
• W-107992
• NSC-73158
• DTXSID5036636
• 15872-42-1
• SY048545
• MFCD00013992
• NSC73158
• EINECS 239-995-3
• NCGC00326225-01
• AKOS000319519
• H0248
• 4-(Heptyloxy)benzoicAcid
• NS00025166
• Q27116046
• SCHEMBL371494
• 4-(Heptyloxy)benzoic acid, 98%
• UNII-BJ0YZC8ZY8
• HOBA
• P-(N-HEPTOXY)BENZOIC ACID
• P-(N-HEPTYLOXY)BENZOIC ACID
• NSC 73158
• 4-n-Heptyloxybenzoicacid
• NCIOpen2_003963
• FT-0619171
• AS-59315
• CS-W014669
• AB01320752-02
• 4-Heptyloxy-benzoic acid;4-HEPTYLOXYBENZOIC ACID
• CHEMBL1161944
• AC-13513
• HMS553A16
• A3505
• CHEBI:34405
• ALBB-006570
• STK501099
• 239-995-3
• FH61809
• DTXCID3016636
• 4-(Heptyloxy)benzoic Acid

• MDL： MFCD00013992
• Inchi： 1S/C14H20O3/c1-2-3-4-5-6-11-17-13-9-7-12(8-10-13)14(15)16/h7-10H,2-6,11H2,1H3,(H,15,16)
• InChI Key： ZRVIYEJYXIDATJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CCCCCCC
• BRN： 2211867

Computed Properties

• Exact Mass: 236.14100
• Monoisotopic Mass: 236.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White crystals
• Density: 1.0717 (rough estimate)
• Melting Point: 146 °C (lit.)
• Boiling Point: 338.77°C (rough estimate)
• Flash Point: 130.3 °C
• Refractive Index: 1.5800 (estimate)
• PSA: 46.53000
• LogP: 3.73400
• Solubility: Not determined

4-(Heptyloxy)benzoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(Heptyloxy)benzoic Acid

4-(Heptyloxy)benzoic Acid: A Comprehensive Overview

4-(Heptyloxy)benzoic Acid, also known by its CAS number 15872-42-1, is a compound of significant interest in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a heptyloxy group. The benzoic acid group contributes to its acidic properties, while the heptyloxy group introduces hydrophobicity and flexibility, making it versatile for different applications.

Recent studies have highlighted the potential of 4-(Heptyloxy)benzoic Acid in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. This property allows the compound to form micelles or nanoparticles, which can encapsulate drugs and enhance their solubility and bioavailability. For instance, a 2023 study published in the Journal of Controlled Release demonstrated that 4-(Heptyloxy)benzoic Acid-based nanoparticles could effectively deliver anticancer drugs to targeted sites in vitro.

In addition to its pharmaceutical applications, 4-(Heptyloxy)benzoic Acid has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been utilized in the development of sensors and electronic devices. A 2023 paper in the Nano Letters journal reported that SAMs formed by this compound exhibited excellent stability and sensitivity when used as a platform for detecting heavy metal ions in water.

The synthesis of 4-(Heptyloxy)benzoic Acid has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic processes have enabled more efficient production. For example, a 2023 study in the Chemical Engineering Journal introduced a green chemistry approach using enzymatic catalysts to synthesize the compound with high purity and yield.

Beyond its technical applications, the environmental impact of 4-(Heptyloxy)benzoic Acid has been a topic of interest. Studies have investigated its biodegradability and toxicity to aquatic organisms. According to a 2023 report in the , the compound exhibits moderate biodegradability under aerobic conditions and shows low acute toxicity to fish species.

In conclusion, 4-(Heptyloxy)benzoic Acid, with its CAS number 15872-42-1, is a multifaceted compound with applications ranging from drug delivery to materials science. Its unique chemical properties and recent advancements in synthesis and application techniques make it a valuable compound for future research and development.